Cas no 88472-67-7 (1,4-Pentanediamine, N,N'-diphenyl-)

1,4-Pentanediamine, N,N'-diphenyl- structure
88472-67-7 structure
Product Name:1,4-Pentanediamine, N,N'-diphenyl-
CAS No:88472-67-7
MF:C17H22N2
MW:254.369984149933
CID:631366
PubChem ID:13155992
Update Time:2025-04-19

1,4-Pentanediamine, N,N'-diphenyl- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Pentanediamine, N,N'-diphenyl-
    • 1-N,4-N-diphenylpentane-1,4-diamine
    • N~1~,N~4~-Diphenylpentane-1,4-diamine
    • DTXSID20522875
    • 88472-67-7
    • Inchi: 1S/C17H22N2/c1-15(19-17-12-6-3-7-13-17)9-8-14-18-16-10-4-2-5-11-16/h2-7,10-13,15,18-19H,8-9,14H2,1H3
    • InChI Key: GGEPKTQZQRNFIL-UHFFFAOYSA-N
    • SMILES: N(C1C=CC=CC=1)C(C)CCCNC1C=CC=CC=1

Computed Properties

  • Exact Mass: 254.178298710g/mol
  • Monoisotopic Mass: 254.178298710g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 7
  • Complexity: 217
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 24.1Ų
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